Cas no 57298-42-7 (Dibromomanganese;oxolane)

• Product Name: Dibromomanganese;oxolane
• CAS No: 57298-42-7
• MF: C₈H₁₆Br₂MnO₂
• MW: 358.957490921021
• MDL: MFCD29037153
• CID: 4715306
• PubChem ID: 124219915
• Update Time: 2025-05-30

Dibromomanganese;oxolane Chemical and Physical Properties

Names and Identifiers

• Manganese(II) bromide, tetrahydrofuran adduct
• Dibromomanganese;oxolane
• 57298-42-7
• Manganese(II) bromide, tetrahydrofuran adduct, 98%
• MFCD29037153

• MDL： MFCD29037153
• Inchi： 1S/2C4H8O.2BrH.Mn/c2*1-2-4-5-3-1;;;/h2*1-4H2;2*1H;/q;;;;+2/p-2
• InChI Key： YSFLXXISYMYNGB-UHFFFAOYSA-L
• SMILES： Br[Mn]Br.O1CCCC1.O1CCCC1

Computed Properties

• Exact Mass: 358.88770g/mol
• Monoisotopic Mass: 356.88975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 78.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3

Dibromomanganese;oxolane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Dibromomanganese;oxolane

Dibromomanganese;oxolane (CAS No. 57298-42-7): A Comprehensive Overview in Modern Chemical Research

The compound Dibromomanganese;oxolane (CAS No. 57298-42-7) represents a fascinating intersection of organometallic chemistry and synthetic methodologies. This unique compound has garnered significant attention in recent years due to its versatile applications in catalysis, material science, and pharmaceutical research. Its molecular structure, characterized by the presence of manganese and bromine atoms coordinated within an oxolane framework, offers intriguing possibilities for chemical manipulation and functionalization.

In the realm of organometallic chemistry, Dibromomanganese;oxolane serves as a valuable intermediate in the synthesis of more complex molecules. The oxolane ring, a five-membered heterocyclic ether, provides a stable yet reactive backbone that can be selectively modified. This dual reactivity makes it an attractive candidate for various synthetic transformations, including cross-coupling reactions, which are pivotal in modern drug discovery and material science.

Recent studies have highlighted the utility of Dibromomanganese;oxolane in catalytic systems designed for the efficient synthesis of fine chemicals. Researchers have demonstrated its role as a precursor in the preparation of transition metal complexes that exhibit remarkable catalytic activity in organic transformations. For instance, its incorporation into palladium or nickel catalysts has been shown to enhance the efficiency of C-C bond-forming reactions, which are fundamental to constructing complex molecular architectures.

The pharmaceutical industry has also shown keen interest in Dibromomanganese;oxolane due to its potential as a building block for novel therapeutic agents. The manganese-bromine framework offers opportunities for designing molecules with specific biological activities. Preliminary investigations suggest that derivatives of this compound may exhibit properties relevant to anti-inflammatory and antimicrobial applications. These findings underscore the importance of exploring new chemical entities like Dibromomanganese;oxolane for addressing unmet medical needs.

From a materials science perspective, the unique electronic properties of Dibromomanganese;oxolane make it a candidate for developing advanced materials with tailored functionalities. Its ability to participate in coordination chemistry allows for the creation of metal-organic frameworks (MOFs) and other porous materials that can be engineered for specific applications such as gas storage, separation technologies, and even sensors. The oxolane moiety contributes to the structural stability of these materials while maintaining flexibility for functionalization.

The synthesis of Dibromomanganese;oxolane (CAS No. 57298-42-7) involves carefully controlled conditions to ensure high yield and purity. Traditional methods often rely on bromination reactions followed by coordination with manganese precursors. However, emerging techniques are exploring greener alternatives that minimize waste and improve atom economy. These advancements align with the growing emphasis on sustainable chemistry practices within the scientific community.

In conclusion, Dibromomanganese;oxolane represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers seeking innovative solutions in catalysis, pharmaceuticals, and materials science. As our understanding of its properties continues to evolve, so too will its role in advancing chemical research and industrial applications.